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Compound of Interest

Compound Name: 5-lodopentan-2-one

Cat. No.: B3051912

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-lodopentan-2-one is a halogenated ketone of interest in various chemical syntheses. A
thorough understanding of its hazard profile is essential for safe handling and risk assessment
in research and development settings. This technical guide provides a comprehensive overview
of the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) hazard
information for 5-lodopentan-2-one, intended for an audience of researchers, scientists, and
drug development professionals. While specific experimental data for this compound is not
readily available in public databases, this guide outlines the GHS classifications and describes
the standard experimental protocols that would be used to determine these hazards.

GHS Hazard Classification

Based on information available from the European Chemicals Agency (ECHA) and aggregated
in resources such as PubChem, 5-lodopentan-2-one is classified with the following GHS
hazards.[1]

Table 1: GHS Hazard Summary for 5-lodopentan-2-one[1]
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Physicochemical Properties

Understanding the physicochemical properties of a substance is crucial for assessing its
hazard potential.

Table 2: Physicochemical Data for 5-lodopentan-2-one
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Property Value Source

Molecular Formula C5H9IO PubChem[1]

Molecular Weight 212.03 g/mol PubChem[1]
Colorless to pale yellow liquid ]

Appearance General chemical knowledge
(presumed)

207.6 £ 23.0 °C at 760 mmHg

Boiling Point , Chemspider
(Predicted)

Flash Point 79.4 £ 22.6 °C (Predicted) Chemspider

Density 1.7 £ 0.1 g/cm? (Predicted) Chemspider

Experimental Protocols

While specific experimental studies for 5-lodopentan-2-one are not publicly available, the
following sections describe the standard OECD guidelines that would be followed to determine
the GHS hazard classifications.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is used to estimate the acute oral toxicity (and LD50) of a substance.

e Principle: A stepwise procedure with the use of a limited number of animals per step. The
method uses a starting dose of 300 mg/kg body weight. Depending on the mortality or
morbidity of the animals, subsequent steps involve dosing at lower or higher fixed dose
levels (2000, 300, 50, or 5 mg/kg).

o Test Animals: Typically, rats of a standard laboratory strain are used. A small group of
animals (usually 3) of one sex (usually females) is used for each step.

e Procedure: The test substance is administered in a single dose by gavage. Animals are
fasted before dosing.
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» Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous
systems, and somatomotor activity and behavior pattern) and body weight changes for at
least 14 days.

o Endpoint: The classification is determined by the dose at which mortality is observed. For
"Harmful if swallowed" (Category 4), the LD50 is between 300 and 2000 mg/kg.

Skin Irritation - OECD Guideline 404 (Acute Dermal
Irritation/Corrosion)

This guideline describes procedures for the assessment of the irritant and corrosive effects of a
substance on the skin.

Principle: The substance is applied to a small area of the skin of an experimental animal and
the degree of irritation is observed and scored at specified intervals.

o Test Animals: Albino rabbits are the recommended species.

e Procedure: A small amount (0.5 mL for liquids) of the test substance is applied to a shaved
patch of skin and covered with a gauze patch and non-irritating tape. The exposure duration
is typically 4 hours.

e Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal. The observations are scored on a scale of 0 to 4.

o Endpoint: A substance is considered an irritant (Category 2) if it produces a mean score of >
2.3 and < 4.0 for erythema or edema in at least 2 of 3 tested animals.

Serious Eye Damage/Eye Irritation - OECD Guideline 405
(Acute Eye Irritation/Corrosion)

This test evaluates the potential of a substance to cause irritation or serious damage to the
eye.

e Principle: The test substance is applied in a single dose to one of the eyes of an
experimental animal, with the untreated eye serving as a control.
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o Test Animals: Albino rabbits are the recommended species.

e Procedure: A small amount (0.1 mL for liquids) of the substance is instilled into the
conjunctival sac of one eye.

o Observations: The eyes are examined at 1, 24, 48, and 72 hours after application. The
cornea, iris, and conjunctiva are scored for the severity of any lesions.

» Endpoint: A substance is classified as causing serious eye irritation (Category 2) if it
produces reversible eye irritation within a 21-day observation period.

Respiratory Irritation - (Specific Target Organ Toxicity -
Single Exposure)

There is no single, specific OECD guideline for respiratory irritation that directly corresponds to
the GHS classification. This classification is often based on a combination of evidence,
including:

 Human experience: Reports of respiratory irritation from occupational or accidental
exposure.

o Animal studies: Observations of respiratory tract effects in acute inhalation toxicity studies
(e.g., OECD Guideline 403). Signs of respiratory irritation in animals can include changes in
breathing patterns, nasal discharge, and histopathological changes in the respiratory tract.

 Structure-activity relationships (SAR): Comparison to structurally similar chemicals with
known respiratory irritant properties.

Logical Workflow for GHS Hazard Identification

The following diagram illustrates the logical workflow for identifying the GHS hazards of a
chemical substance like 5-lodopentan-2-one, starting from the available data and leading to
the final classification.

Caption: Logical workflow for GHS hazard identification of 5-lodopentan-2-one.

Conclusion
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5-lodopentan-2-one is a combustible liquid that is harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[1] Researchers, scientists, and drug
development professionals should handle this chemical with appropriate personal protective
equipment, including safety goggles, gloves, and a lab coat, and work in a well-ventilated area
or under a chemical fume hood. While specific toxicological studies for this compound are not
readily available in the public domain, the GHS classifications are based on data submitted to
regulatory bodies. The experimental protocols outlined in this guide represent the standard
methods used to determine these hazards and should be considered in any new safety
evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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